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Compound of Interest

Compound Name: Fenazaquin
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Introduction

Fenazaquin is a quinazoline-based acaricide and insecticide that effectively controls a wide
range of mites and whiteflies on various agricultural crops. Its mode of action involves the
inhibition of mitochondrial electron transport at Complex I. Understanding the environmental
fate and transport of fenazaquin is crucial for assessing its potential ecological risks and
ensuring its safe and sustainable use. This technical guide provides an in-depth overview of the
key processes governing the environmental behavior of fenazaquin, including its
physicochemical properties, degradation pathways, mobility in soil and water, and
bioaccumulation potential.

Physicochemical Properties

The environmental behavior of a pesticide is significantly influenced by its inherent
physicochemical properties. Fenazaquin is a solid at room temperature with low water
solubility and a high octanol-water partition coefficient (log Kow), indicating its lipophilic nature
and potential for partitioning into organic matter. Its low vapor pressure suggests that
volatilization is not a significant dissipation route.

Table 1: Physicochemical Properties of Fenazaquin
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Property Value Reference
Molecular Formula C20H22N20

Molecular Weight 306.4 g/mol

Water Solubility 0.102 mg/L (at pH 5 & 7, 20°C)

0.135 mg/L (at pH 9, 20°C)

Octanol-Water Partition
o 5.51 (at 20°C)
Coefficient (log Kow)

3.4 x 10~ mPa (2.55 x 10-8

Vapor Pressure
mm Hg) at 25°C

Dissociation Constant (pKa) 2.44

Environmental Fate

The fate of fenazaquin in the environment is governed by a combination of abiotic and biotic
processes, including hydrolysis, photolysis, microbial degradation, and sorption.

Degradation in Soil

Fenazaquin is considered persistent in soil environments. The primary route of degradation is
microbial metabolism under both aerobic and anaerobic conditions.

Table 2: Aerobic Soil Metabolism of Fenazaquin

Half-life (DTso)

Soil Type Temperature (°C) Reference
(days)

Sandy Loam Laboratory 30.10 - 28.94

Sandy Loam Field 32.04 - 31.35

Various Field (Germany, Italy) 11-44

Multiple Soils Laboratory 51-123.8
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The degradation of fenazaquin in soil leads to the formation of several metabolites. The
primary degradation pathway involves the cleavage of the ether linkage, resulting in the
formation of 4-hydroxyquinazoline and 4-tert-butylphenylethanol. Further oxidation of the tert-
butyl group can also occur.

Degradation in Aquatic Systems

In agquatic environments, fenazaquin dissipation is influenced by hydrolysis, photolysis, and
microbial degradation in water and sediment.

Table 3: Aquatic Degradation of Fenazaquin

Study Type Conditions Half-life (DTso) Reference
Aerobic Aquatic
) Laboratory 58.7 - 133.3 days

Metabolism
Photolysis in Water pH 7, 25°C, Sunlight 15 days
Photolysis in Aqueous ]

UV light 17.1 hours
Methanol
Photolysis in Aqueous ]

Sunlight 38.1 hours
Methanol
Photolysis in Aqueous )

UV light 12.9 hours
2-Propanol
Photolysis in Aqueous )

Sunlight 29.2 hours

2-Propanol

Hydrolysis of fenazaquin is pH-dependent, with faster degradation occurring under acidic
conditions. Photolysis in water can be a significant degradation pathway, leading to the
cleavage of the ether bond and the formation of various photoproducts.

Transport

The movement of fenazaquin in the environment is primarily dictated by its strong adsorption
to soil and sediment particles.
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Mobility in Soil

Fenazaquin exhibits low mobility in soil due to its high sorption to organic carbon and clay
particles. This strong adsorption limits its potential for leaching into groundwater.

Table 4: Soil Sorption and Mobility of Fenazaquin

) Mobility
Soil Type Koc (L/kg) . Reference
Classification

Sand and Sandy

15,800 Immobile
Loam
Clay Loam 101,083 Immobile
Various 18,700 - 42,100 Immobile
Bioaccumulation

Fenazaquin's high log Kow suggests a potential for bioaccumulation in aquatic organisms.
Studies have confirmed that fenazaquin can bioconcentrate in fish.

Table 5: Bioaccumulation of Fenazaquin in Fish

. . Exposure
Fish Species . BCF Reference
Concentration

Rainbow Trout

(Oncorhynchus 0.01-0.02 pg/L 400 - 600
mykiss)
Not Specified Not Specified 699

Despite the potential for bioconcentration, studies have shown that fenazaquin is rapidly
eliminated from fish tissues once the exposure is removed, with a depuration half-life of
approximately 1.4 days.

Experimental Protocols
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The following sections provide an overview of the methodologies typically employed in the
environmental fate studies of fenazaquin, based on internationally recognized guidelines.

Hydrolysis (OECD 111)

The rate of hydrolysis of fenazaquin is determined in sterile aqueous buffer solutions at
various pH levels (typically 4, 7, and 9) and temperatures. The concentration of fenazaquin
and its degradation products are monitored over time using analytical techniques such as High-
Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) coupled with Mass
Spectrometry (MS).

Aqueous Photolysis (OECD 316)

The photolytic degradation of fenazaquin is assessed by exposing a solution of the compound
in sterile, buffered water to a light source that simulates natural sunlight. Control samples are
kept in the dark to differentiate between photolytic and hydrolytic degradation. The
concentrations of fenazaquin and its photoproducts are measured at various time points.

Aerobic and Anaerobic Soil Metabolism (OECD 307)

In these studies, soil samples are treated with radiolabeled fenazaquin and incubated under
controlled aerobic or anaerobic conditions. At specific intervals, soil samples are extracted and
analyzed to determine the amount of parent compound remaining and to identify and quantify
the major metabolites. The evolution of 1#CO:z is also monitored to assess mineralization.

Aerobic and Anaerobic Aquatic Metabolism (OECD 308)

This study investigates the degradation of fenazaquin in a water-sediment system.
Radiolabeled fenazaquin is added to the water phase, and the system is incubated under
aerobic or anaerobic conditions. The distribution and degradation of fenazaquin and its
metabolites in both the water and sediment phases are monitored over time.

Bioaccumulation in Fish (OECD 305)

The potential for fenazaquin to bioaccumulate is typically assessed in a flow-through fish
bioaccumulation study. Fish are exposed to a constant concentration of fenazaquin in the
water for an uptake phase, followed by a depuration phase in clean water. The concentration of
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fenazaquin in the fish tissue and water is measured at regular intervals to calculate the
bioconcentration factor (BCF).
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Caption: Simplified degradation pathway of fenazaquin in the environment.

Environmental Fate Experimental Workflow
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Caption: General workflow for determining the environmental fate of fenazaquin.

Conclusion

Fenazaquin is a persistent and immobile pesticide in terrestrial and aquatic environments. Its
primary dissipation mechanisms are microbial degradation in soil and sediment, and to a lesser
extent, photolysis in water. Due to its strong adsorption to soil particles, the risk of groundwater
contamination through leaching is low. While fenazaquin has the potential to bioconcentrate in
aquatic organisms, it is also readily eliminated. A thorough understanding of these
environmental fate and transport characteristics is essential for conducting comprehensive
ecological risk assessments and for developing best management practices to minimize
potential environmental impacts.
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 To cite this document: BenchChem. [Fenazaquin: A Technical Guide to its Environmental
Fate and Transport]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672487#fenazaquin-environmental-fate-and-
transport]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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